Cas no 17811-38-0 (5-hydroxy-7-methoxy-6-methyl-3H-isobenzofuran-1-one)

• Product name: 5-hydroxy-7-methoxy-6-methyl-3H-isobenzofuran-1-one
• CAS No: 17811-38-0
• MF: C₁₀H₁₀O₄
• MW: 194.184003353119
• CID: 2018267
• PubChem ID: 11600840

5-hydroxy-7-methoxy-6-methyl-3H-isobenzofuran-1-one Chemical and Physical Properties

Names and Identifiers

• 5-hydroxy-7-methoxy-6-methyl-3H-isobenzofuran-1-one
• 5-Hydroxy-7-methoxy-6-methyl-phthalid
• 5-hydroxy-7-methoxy-6-methylphthalide
• 5-Methoxy-6-methyl-7-hydroxyphthalid
• indulol
• Nidulol
• porriolide
• Nidulol(Aspergillus)
• 5-Hydroxy-7-methoxy-6-methyl-1(3H)-isobenzofuranone
• 5-Hydroxy-7-methoxy-6-methyl-3H-2-benzofuran-1-one
• 17811-38-0
• SCHEMBL23484266

• Inchi： InChI=1S/C10H10O4/c1-5-7(11)3-6-4-14-10(12)8(6)9(5)13-2/h3,11H,4H2,1-2H3
• InChI Key： SEBRJTCSPHILIQ-UHFFFAOYSA-N
• SMILES： COc1c2C(=O)OCc2cc(O)c1C

Computed Properties

• Exact Mass: 194.05790880g/mol
• Monoisotopic Mass: 194.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Phthalides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Isobenzofuranones Phthalides